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Performance and Durability Comparison

The following tables summarize key experimental data on the efficacy and physical durability of PBO LLINs

compared to pyrethroid-only LLINs.

Table 1: Epidemiological and Entomological Effectiveness

This table compares the public health impact of different net types based on a 2025 meta-analysis of

randomized controlled trials and a 3-year trial in Tanzania [1] [2].

Net Type
Malaria Infection
Reduction (vs.
Pyrethroid-only)

Indoor Vector
Density Reduction
(vs. Pyrethroid-only)

Key Findings and Context

PBO LLINs 1%–33% [3] [1] [2] Up to 76% [2] Superior to pyrethroid-only nets in
areas with pyrethroid resistance [3].

Effectiveness can wane after 2
years [3].

Pyrethroid-
only LLINs

(Baseline) (Baseline) Effectiveness is compromised in
areas with pyrethroid-resistant

mosquitoes [3].
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Net Type
Malaria Infection
Reduction (vs.
Pyrethroid-only)

Indoor Vector
Density Reduction
(vs. Pyrethroid-only)

Key Findings and Context

Chlorfenapyr
LLINs

~10% [1] [2] ~31% [2] Shows high and durable efficacy,
often outperforming PBO nets in

recent studies [1] [4].

Table 2: Bio-Efficacy and Physical Durability

This table compares the functional integrity and insecticidal activity over time, based on a durability study in

western Kenya [5] [6].

Parameter PBO LLINs Pyrethroid-only LLINs

Percentage of Nets Torn after 18
months

21.8% (31/142) [5] 45.2% (61/135) [5]

Proportional Hole Index (pHI)
after 18 months

1618.6 ± 1056.7 [5] 2494.1 ± 1696.4 [5]

Mosquito Mortality after 18
months (vs. resistant
mosquitoes)

11.8% (from 55.6% when new) [5] 6.8% (from 36.9% when

new) [5]

Chemical Loss PBO content degrades faster than
pyrethroid; ~92% loss after 3 years

[3] [4].

Pyrethroid insecticide
remains more stable [4].

Detailed Experimental Protocols

To evaluate and compare LLINs, researchers use standardized protocols. Here are the methodologies for the

key types of experiments cited in the tables above.

Cluster Randomized Controlled Trials (cRCTs)
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Purpose: To measure the real-world public health impact (e.g., malaria infection prevalence) of large-

scale LLIN distributions [3].
Design: Geographic areas (clusters) are randomly assigned to receive different types of nets (e.g.,

PBO LLINs vs. pyrethroid-only LLINs) [3].
Data Collection:

Malaria Infection: Cross-sectional surveys measure infection prevalence in children from the
clusters at specific intervals (e.g., 28 and 33 months post-distribution). Infections are typically

confirmed by rapid diagnostic tests (RDTs) or microscopy [3].
Usage and Coverage: Household surveys are conducted to record net availability and the

proportion of people who slept under a net the previous night [3].
Analysis: The effect is analyzed as Intention-to-Treat (ITT), which includes all individuals in the

original clusters regardless of actual net usage, and Per Protocol (PP), which focuses on individuals
who reported using the study nets [3].

Physical Integrity and Bio-Efficacy Monitoring

Purpose: To assess the functional survival, fabric integrity, and residual insecticidal power of nets

over time under field conditions [5].
Physical Integrity Survey:

Method: Following WHO guidelines, nets are collected from randomly selected households at
6-month intervals. The number and size of holes are recorded and used to calculate a

Proportional Hole Index (pHI), which categorizes nets as "good," "damaged," or "torn" [5].
Hole Size Categories:

Size 1: 0.5–2 cm (smaller than a thumb)
Size 2: 2–10 cm (between a thumb and a closed fist)

Size 3: 10–25 cm (between a fist and a head)
Size 4: ≥25 cm (larger than a head) [5]

Residual Bio-Efficacy:
WHO Cone Bioassay: Mosquitoes from susceptible and resistant strains are exposed to net

samples for 3 minutes, and mortality is recorded after 24 hours. This tests the insecticide's
killing effect [5] [4].

Chemical Analysis: High-performance liquid chromatography (HPLC) or gas chromatography
(GC) is used to quantify the residual concentration of active ingredients (pyrethroid, PBO, etc.)

on the netting over time [4].

Experimental Hut Trials
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Purpose: To evaluate the entomological efficacy of nets under semi-natural conditions against wild,

free-flying, and resistant mosquito populations [7].
Design: These are specialized huts with mosquito entry points and traps. Each hut contains a human

volunteer sleeper protected by a different type of net (e.g., unwashed vs. washed 20 times) [7].
Primary Outcomes:

Mortality: The percentage of collected mosquitoes that are dead after 24 hours.
Blood-Feeding Inhibition: The reduction in the number of blood-fed mosquitoes compared to

the control hut with an untreated net.
Deterrence: The overall reduction in mosquitoes entering the hut compared to the control [7].

Analysis: Results for candidate nets like Vector Guard are assessed for non-inferiority against a
WHO-prequalified PBO LLIN (e.g., Olyset Plus) using pre-defined statistical margins [7].

Factors Influencing Real-World Effectiveness

The journey from an ITN's maximum theoretical efficacy to its real-world effectiveness involves a cascade

of factors. The following diagram illustrates how operational and ecological factors determine the final

public health impact of PBO and other next-generation nets.
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Theoretical Maximum Efficacy

Operational Factors

Net Durability:
Fabric integrity & chemical retention

Impacts

Population Access & Usage

Impacts

Ecological & Behavioral Factors

Local Vector Population:
Species composition & resistance intensity

Modulates

Human Exposure:
Biting times and locations

Modulates

Real-World Effectiveness

Click to download full resolution via product page

This model shows that the real-world protection offered by a net is not solely determined by its initial

insecticidal power [8]. Key factors that reduce effectiveness include:
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Rapid loss of chemical actives: PBO degrades faster than pyrethroids, with one study showing

97% loss after 3 years [3], explaining the waning efficacy in later years.
Physical durability: Although PBO LLINs showed better physical integrity in one study [5], damage

still occurs, compromising the physical barrier.
Insecticide resistance: In areas with extreme pyrethroid resistance, the restoring effect of PBO can

be partial or lost [9].
Human behavior: If people are not under the net during peak mosquito biting times, protection is

reduced [8].

Key Insights for Professionals

PBO LLINs are a significant advancement but have limitations: They provide superior protection

to pyrethroid-only nets in resistance scenarios, but their enhanced benefit is time-limited, largely
due to the rapid loss of the PBO synergist [3] [4].

Consider the local resistance profile: The degree of PBO synergy is highly dependent on the
specific metabolic resistance mechanisms in the local mosquito population. In some areas, PBO may

only partially restore susceptibility [9].
The landscape is evolving: Dual-ingredient nets like pyrethroid-chlorfenapyr (e.g., Interceptor

G2) are emerging as a powerful alternative, demonstrating more durable efficacy over 24 months in
recent studies, likely due to chlorfenapyr's novel mode of action [1] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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